Cas no 1251708-19-6 (1-6-(furan-2-yl)pyridazin-3-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide)

• Product Name: 1-6-(furan-2-yl)pyridazin-3-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide
• CAS No: 1251708-19-6
• MF: C₁₇H₁₈N₆O₂S
• MW: 370.428821086884
• CID: 5997985
• PubChem ID: 52416654
• Update Time: 2025-05-21

1-6-(furan-2-yl)pyridazin-3-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(furan-2-yl)pyridazin-3-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide
• 1-[6-(furan-2-yl)pyridazin-3-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide
• 1-(6-(furan-2-yl)pyridazin-3-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide
• VU0646431-1
• 1251708-19-6
• AKOS024512429
• F5528-1797

• Inchi： 1S/C17H18N6O2S/c1-11-19-22-17(26-11)18-16(24)12-6-8-23(9-7-12)15-5-4-13(20-21-15)14-3-2-10-25-14/h2-5,10,12H,6-9H2,1H3,(H,18,22,24)
• InChI Key： KGFFZJWDSSYCAL-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(C3=CC=CO3)C=C2)CCC(C(NC2=NN=C(C)S2)=O)CC1

Computed Properties

• Exact Mass: 370.12119501g/mol
• Monoisotopic Mass: 370.12119501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1-6-(furan-2-yl)pyridazin-3-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide

Introduction to 1-6-(Furan-2-yl)pyridazin-3-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide (CAS No. 1251708-19-6)

1-6-(Furan-2-yl)pyridazin-3-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide, with the CAS number 1251708-19-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a pyridazine ring, a furan moiety, and a thiadiazole group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1-6-(Furan-2-yl)pyridazin-3-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide can be represented as follows:

The pyridazine ring is a six-membered heterocyclic compound with two nitrogen atoms at positions 1 and 4. The presence of this ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The furan moiety, a five-membered heterocyclic ring containing an oxygen atom, adds further complexity and potential for bioactivity. The thiadiazole group, a five-membered heterocyclic ring with two nitrogen atoms and one sulfur atom, is known for its pharmacological properties and has been widely used in the design of drugs targeting various diseases.

Recent studies have explored the biological activities of 1-6-(Furan-2-yl)pyridazin-3-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antiviral activity. Research has demonstrated that 1-6-(Furan-2-y l)pyridazin -3 -y l-N -(5 -methyl -1 ,3 ,4 -thiadiazol -2 -y l)piperidine -4 -carboxamide has potent inhibitory effects on certain viral strains, including influenza A virus and herpes simplex virus. The mechanism of action appears to involve interference with viral replication processes, making it a promising candidate for further development as an antiviral agent.

In addition to its anti-inflammatory and antiviral properties, 1 -6 -(Furan -2 -y l)pyridazin -3 -y l-N -(5 -methyl -1 ,3 ,4 -thiadiazol -2 -y l)piperidine -4 -carboxamide has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 1 -6 -(Furan -2 -y l)pyridazin -3 -y l-N -(5 -methyl -1 ,3 ,4 -thiadiazol -2 -y l)piperidine -4 -carboxamide have also been studied to assess its suitability for clinical development. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further validate the therapeutic potential of 1 -6 -(Furan -2 -y l)pyridazin -3 -y l-N -(5 -methyl -1 ,3 ,4 -thiadiazol -2-y l)piperidine – 4 – carboxamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions. Early results from phase I trials have shown promising safety profiles with no major adverse effects reported at therapeutic doses.

In conclusion, 1 – 6 – (Furan – 2 – yl)pyridazin – 3 – yl – N – (5 – methyl – 1 ,3 ,4 – thiadiazol – 2 – yl)piperidine – 4 – carboxamide (CAS No . 1251708– 19– 6) is a promising compound with diverse biological activities. Its unique structural features contribute to its potential therapeutic applications in areas such as anti-inflammatory, antiviral, and anticancer treatments. Ongoing research and clinical trials will provide further insights into its efficacy and safety, paving the way for potential new drug developments in these important medical fields.